Cas no 4974-57-6 (Benzeneacetaldehyde,4-nitro-a-oxo-)

• Product Name: Benzeneacetaldehyde,4-nitro-a-oxo-
• CAS No: 4974-57-6
• MF: C₈H₅NO₄
• MW: 179.129602193832
• MDL: MFCD00038682
• CID: 329255
• PubChem ID: 151242
• Update Time: 2025-04-19

Benzeneacetaldehyde,4-nitro-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-nitro-a-oxo-
• 4-Nitrophenylglyoxal
• 2-(4-nitrophenyl)-2-oxoacetaldehyde
• P-NITROPHENYLGLYOXAL
• 4-Nitrophenylglyoxal hydrate
• (4-nitro-phenyl)-oxo-acetaldehyde
• 2-oxo-2-(4-nitrophenyl)acetaldehyde
• para-Nitrophenylglyoxal
• p-nitrophenylglyoxal monohydrate
• p-NO2-phenylglyoxal
• 4974-57-6
• SCHEMBL360287
• AB01748
• NSC-156301
• NSC156301
• DTXSID70198004
• Benzeneacetaldehyde, 4-nitro-alpha-oxo-
• F87629
• 4-nitrophenyl glyoxal
• FT-0619280
• AKOS003397693
• MFCD00038682
• ILVKBBGIGNSVDO-UHFFFAOYSA-N
• (4-nitrophenyl)(oxo)acetaldehyde
• DTXCID60120495
• 2-(4-Nitrophenyl)-2-oxo-acetaldehyde
• STK359397

• MDL： MFCD00038682
• Inchi： 1S/C8H5NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-5H
• InChI Key： ILVKBBGIGNSVDO-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.02200
• Monoisotopic Mass: 179.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.376
• Melting Point: 96-98℃
• Boiling Point: 321.4°Cat760mmHg
• Flash Point: 163°C
• Refractive Index: 1.575
• PSA: 79.96000
• LogP: 1.49960
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes